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Compound of Interest

Compound Name: Sennoside C (Standard)

Cat. No.: B7888180 Get Quote

Introduction
Senna, derived from the leaves and pods of plants from the Cassia species, is a widely used

herbal remedy for its laxative properties. These effects are primarily attributed to a group of

anthraquinone glycosides known as sennosides. While Sennosides A and B are the most

abundant and commonly assayed, other sennosides, including Sennoside C, contribute to the

overall therapeutic profile and are important markers for quality control. A precise and reliable

analytical method for the quantification of Sennoside C is crucial for the standardization and

quality assurance of senna-based herbal drugs and formulations.

This application note details a robust High-Performance Liquid Chromatography with Ultraviolet

(HPLC-UV) detection method for the quantitative analysis of Sennoside C in herbal drug

samples. The described protocol provides a selective and sensitive method suitable for routine

quality control in research and industrial settings.

Experimental
Materials and Reagents

Sennoside C reference standard (purity ≥ 95%)

HPLC grade acetonitrile, methanol, and water

Analytical grade acetic acid, sodium citrate, and citric acid
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Herbal drug material (e.g., powdered Senna leaves or pods)

Instrumentation
A standard HPLC system equipped with the following components was used:

Quaternary or binary pump

Autosampler

Column oven

UV/Vis or Photodiode Array (PDA) detector

Chromatography data station

Chromatographic Conditions
The following table summarizes the optimized chromatographic conditions for the analysis of

Sennoside C.

Parameter Condition

Column
C18 reverse-phase column (e.g., 4.6 x 250 mm,

5 µm)

Mobile Phase

A: 1% Acetic Acid in WaterB:

Acetonitrile(Alternative: 20 mM Sodium Citrate

buffer (pH 4.5) : Acetonitrile (9:1))[1]

Gradient

Isocratic or gradient elution can be optimized. A

typical gradient is: 0-15 min, 40% B; 15-30 min,

40-70% B; 30-35 min, 70-40% B.

Flow Rate 0.5 - 1.5 mL/min[1][2][3]

Column Temperature 40°C[2]

Injection Volume 10 - 20 µL[2][3]

Detection Wavelength 220 nm, 270 nm, or 350 nm[1][2][3]
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Protocols
Preparation of Standard Solutions

Stock Solution (100 µg/mL): Accurately weigh 10 mg of Sennoside C reference standard and

dissolve it in a 100 mL volumetric flask with methanol or a methanol:water (70:30) mixture.[3]

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock solution with the mobile phase to achieve concentrations ranging from 5 to 200 µg/mL.

[3] These will be used to construct the calibration curve.

Preparation of Herbal Drug Samples
Extraction: Accurately weigh about 500 mg of finely powdered herbal drug material into a

flask.[1] Add 100 mL of water and extract using sonication for 45 minutes or by reflux.[1][4]

Alternatively, a 0.1% sodium hydrogen carbonate solution can be used for extraction.

Centrifugation and Filtration: Centrifuge the extract to separate the solid material. Filter the

supernatant through a 0.45 µm nylon or PTFE membrane filter before HPLC analysis.[2][5]

Method Validation Summary
The described HPLC-UV method should be validated according to ICH guidelines (Q2(R1)) to

ensure its suitability for the intended purpose. Key validation parameters are summarized in the

table below.

Validation Parameter Typical Results

Linearity (r²) > 0.999[6]

Limit of Detection (LOD) 0.011 - 0.05 µg/mL[1][5]

Limit of Quantification (LOQ) 0.034 - 0.25 µg/g[5][7]

Precision (%RSD) < 2%[2]

Accuracy (Recovery) 95 - 105%[2][7]

Results and Discussion
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A typical chromatogram will show a well-resolved peak for Sennoside C at a specific retention

time, distinct from other sennosides and matrix components. The quantification of Sennoside C

in the herbal drug sample is performed by comparing the peak area of the analyte with the

calibration curve generated from the standard solutions. The concentration is typically

expressed as a percentage (w/w) of the dry weight of the herbal material.

Conclusion
The HPLC-UV method detailed in this application note provides a simple, accurate, and precise

tool for the quantification of Sennoside C in herbal drugs. This method is suitable for routine

quality control, ensuring the consistency and efficacy of senna-based products.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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